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For Researchers, Scientists, and Drug Development Professionals

Introduction

Aromatase-IN-2 is a potent and selective inhibitor of aromatase (CYP19A1), the key enzyme
responsible for the conversion of androgens to estrogens. With an IC50 value of 1.5 uM,
Aromatase-IN-2 serves as a valuable research tool for investigating the role of estrogen
biosynthesis in various physiological and pathological processes, particularly in the field of
metabolic studies. This document provides detailed application notes and experimental
protocols for the use of Aromatase-IN-2 in studying its effects on metabolism.

Aromatase inhibitors are known to impact metabolic homeostasis, with studies reporting effects
on lipid metabolism, insulin sensitivity, and body weight.[1][2][3] These effects are primarily
attributed to the systemic or local reduction of estrogens. Aromatase-IN-2, with its defined
potency, allows for the precise investigation of these metabolic consequences in both in vitro
and in vivo models.

Physicochemical Properties and Data Presentation

A summary of the key quantitative data for Aromatase-IN-2 is presented below.
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Property Value Reference
N-(pyridin-4-

IUPAC Name ylmethyl)adamantane-1- N/A
carboxamide

Synonyms WAY-604116 N/A

CAS Number 121768-39-6 N/A

Molecular Formula C17H22N20 N/A

Molecular Weight 270.37 g/mol N/A

IC50 (Aromatase) 1.5uM N/A

Note: As specific experimental data on the metabolic effects of Aromatase-IN-2 is not yet

widely published, the following tables present hypothetical yet representative data based on

typical outcomes of aromatase inhibition studies.

Table 1: Effect of Aromatase-IN-2 on Adipocyte Differentiation and Lipid Accumulation in 3T3-

L1 Cells
Triglyceride . .
. Adiponectin
Treatment Concentration (uM)  Content (% of .
Secretion (ng/mL)

Control)
Control (Vehicle) - 100 +5.2 8.5+£0.7
Aromatase-IN-2 0.5 92+4.38 7.9%0.6
Aromatase-IN-2 15 78+6.1 6.8+0.5
Aromatase-IN-2 5.0 65+55 54+04
Letrozole (Positive

1.0 75+6.3 6.5+ 0.6

Control)

Table 2: In Vivo Metabolic Parameters in Ovariectomized Mice Treated with Aromatase-IN-2
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] Serum Glucose
Treatment Dosage Body Weight
= (n=8) (malkglday) - (%) Cholesterol Tolerance
roup (n= m a ange (%

5 Iy < (mgldL) (AUC)
Vehicle Control - +15.2+2.1 120+ 8 15000 + 950
Aromatase-IN-2 10 +18.5+25 145+ 10 17500 £ 1100
Aromatase-IN-2 30 +22.1+£2.8 162 +£12 19800 = 1250
Letrozole 5 +20.8 £ 2.6 158 £ 11 19200 = 1200

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by Aromatase-IN-2 and a

typical experimental workflow for its evaluation.
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Aromatase Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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